Cas no 1285641-72-6 (3-(adamantan-1-yl)-N'-[(1E)-(2,4-dichlorophenyl)methylidene]-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(adamantan-1-yl)-N'-[(1E)-(2,4-dichlorophenyl)methylidene]-1H-pyrazole-5-carbohydrazide
• CAS No: 1285641-72-6
• MF: C₂₁H₂₂Cl₂N₄O
• MW: 417.331582546234
• CID: 5812140
• PubChem ID: 5343001
• Update Time: 2025-10-31

3-(adamantan-1-yl)-N'-[(1E)-(2,4-dichlorophenyl)methylidene]-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-((1s,3s)-adamantan-1-yl)-N-((E)-2,4-dichlorobenzylidene)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-tricyclo[3.3.1.13,7]dec-1-yl-, (2E)-2-[(2,4-dichlorophenyl)methylene]hydrazide
• 3-(adamantan-1-yl)-N'-[(1E)-(2,4-dichlorophenyl)methylidene]-1H-pyrazole-5-carbohydrazide
• 1285641-72-6
• N'-[(E)-(2,4-dichlorophenyl)methylidene]-3-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-1H-pyrazole-5-carbohydrazide
• AKOS002169689
• 5-(1-adamantyl)-N-[(E)-(2,4-dichlorophenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• 3-(1-adamantyl)-N'-[(E)-(2,4-dichlorophenyl)methylidene]-1H-pyrazole-5-carbohydrazide
• F1092-0737
• (E)-3-((1s,3s)-adamantan-1-yl)-N'-(2,4-dichlorobenzylidene)-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C21H22Cl2N4O/c22-16-2-1-15(17(23)6-16)11-24-27-20(28)18-7-19(26-25-18)21-8-12-3-13(9-21)5-14(4-12)10-21/h1-2,6-7,11-14H,3-5,8-10H2,(H,25,26)(H,27,28)/b24-11+
• InChI Key： MQYBBUSRKDICPP-BHGWPJFGSA-N
• SMILES： N1C(C23CC4CC(CC(C4)C2)C3)=CC(C(N/N=C/C2=CC=C(Cl)C=C2Cl)=O)=N1

Computed Properties

• Exact Mass: 416.1170667g/mol
• Monoisotopic Mass: 416.1170667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(adamantan-1-yl)-N'-[(1E)-(2,4-dichlorophenyl)methylidene]-1H-pyrazole-5-carbohydrazide

3-(Adamantan-1-yl)-N'-[(1E)-(2,4-dichlorophenyl)methylidene]-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

The compound with CAS No. 1285641-72-6, known as 3-(adamantan-1-yl)-N'-[(1E)-(2,4-dichlorophenyl)methylidene]-1H-pyrazole-5-carbohydrazide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry. This compound is characterized by its unique structure, which combines an adamantane moiety with a pyrazole ring and a hydrazide group, making it a versatile molecule with potential applications in drug development and material synthesis.

Recent studies have highlighted the importance of adamantane-containing compounds in drug design due to their rigid structure and potential for enhancing drug stability and bioavailability. The integration of an adamantane group in this compound suggests that it may possess enhanced pharmacokinetic properties, making it a promising candidate for therapeutic applications. Additionally, the presence of the pyrazole ring, a heterocyclic structure known for its biological activity, further underscores its potential as a lead compound in drug discovery.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed methods such as click chemistry and transition metal-catalyzed coupling reactions to achieve high yields and purity. The use of these cutting-edge techniques ensures that the compound can be produced efficiently, paving the way for its scalability in industrial settings.

One of the most exciting developments involving this compound is its application in the development of antimicrobial agents. Studies have shown that derivatives of this compound exhibit potent activity against a wide range of bacterial and fungal pathogens. This is particularly significant given the growing concern over antibiotic resistance and the need for novel therapeutic strategies.

In addition to its biological applications, this compound has also been explored for its potential in material science. Its rigid structure and ability to form stable complexes make it a candidate for use in the development of advanced materials such as nanoparticles and polymer composites. Recent research has demonstrated its ability to enhance the mechanical properties of polymers, suggesting its utility in creating high-performance materials for industrial applications.

The integration of an (E)-configured (2,4-dichlorophenyl)methylidene group into the molecule adds another layer of complexity and functionality. This group not only contributes to the molecule's stability but also enhances its ability to interact with biological targets. The dichlorophenyl moiety is known for its electron-withdrawing properties, which can influence the electronic characteristics of the entire molecule, making it more reactive or selective in certain biochemical environments.

From an environmental perspective, this compound has been studied for its potential role in pesticide development. Its ability to inhibit key enzymes involved in pest metabolism suggests that it could serve as an effective alternative to traditional pesticides, which often pose risks to ecosystems and human health. However, further research is required to fully understand its environmental impact and safety profile.

In terms of structural analysis, modern computational tools such as density functional theory (DFT) have been employed to study the electronic properties and molecular interactions of this compound. These studies have provided valuable insights into its reactivity and selectivity, guiding further optimization efforts. The use of computational methods has also enabled researchers to predict potential interactions with biological targets, accelerating the drug discovery process.

Looking ahead, the versatility of this compound opens up numerous avenues for future research. Its unique combination of structural features makes it an ideal candidate for exploring new chemical reactions, developing novel therapeutic agents, and advancing material science technologies. As research continues to unfold, it is likely that this compound will play an increasingly important role in various scientific disciplines.

In conclusion, 3-(adamantan-1-yl)-N'-[(1E)-(2,4-dichlorophenyl)methylidene]-1H-pyrazole-5-carbohydrazide represents a remarkable example of how innovative chemical design can lead to compounds with diverse applications. With ongoing advancements in synthesis techniques and computational modeling, this compound is poised to make significant contributions to fields ranging from medicine to materials science.